Cas no 2034223-88-4 (2-methoxy-N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]benzene-1-sulfonamide)

• Product Name: 2-methoxy-N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]benzene-1-sulfonamide
• CAS No: 2034223-88-4
• MF: C₁₇H₂₁N₃O₄S
• MW: 363.4313
• CID: 5346915
• Update Time: 2025-11-06

2-methoxy-N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• SHWYKKTWBZTLTF-HDJSIYSDSA-N
• 2-methoxy-N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)benzenesulfonamide
• 2-methoxy-N-(4-pyrazin-2-yloxycyclohexyl)benzenesulfonamide
• 2-methoxy-N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]benzene-1-sulfonamide

• Inchi： 1S/C17H21N3O4S/c1-23-15-4-2-3-5-16(15)25(21,22)20-13-6-8-14(9-7-13)24-17-12-18-10-11-19-17/h2-5,10-14,20H,6-9H2,1H3
• InChI Key： SHWYKKTWBZTLTF-UHFFFAOYSA-N
• SMILES： S(C1=C([H])C([H])=C([H])C([H])=C1OC([H])([H])[H])(N([H])C1([H])C([H])([H])C([H])([H])C([H])(C([H])([H])C1([H])[H])OC1C([H])=NC([H])=C([H])N=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 503
• XLogP3: 2.1
• Topological Polar Surface Area: 98.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-methoxy-N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]benzene-1-sulfonamide

Comprehensive Overview of 2-methoxy-N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]benzene-1-sulfonamide (CAS No. 2034223-88-4)

The compound 2-methoxy-N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]benzene-1-sulfonamide, identified by its CAS number 2034223-88-4, represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. This sulfonamide derivative has garnered attention due to its unique structural features and potential therapeutic applications. Researchers and industry professionals are increasingly exploring its properties, driven by the growing demand for novel small-molecule therapeutics targeting complex diseases.

Structurally, 2-methoxy-N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]benzene-1-sulfonamide combines a methoxybenzene core with a pyrazine moiety through a cyclohexyl linker, creating a versatile scaffold for drug development. The presence of both sulfonamide and pyrazinyloxy functional groups enhances its potential for selective target binding, making it a promising candidate for further investigation in various therapeutic areas.

Recent studies have highlighted the importance of sulfonamide-based compounds in addressing contemporary healthcare challenges, particularly in the context of precision medicine and targeted therapies. The compound's CAS 2034223-88-4 has been the subject of preliminary research exploring its potential in modulating specific biological pathways, with particular interest in its pharmacokinetic properties and drug-like characteristics.

From a synthetic chemistry perspective, the preparation of 2-methoxy-N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]benzene-1-sulfonamide involves sophisticated organic synthesis techniques, including stereoselective reactions to achieve the desired (1r,4r) configuration. The compound's chirality plays a crucial role in its biological activity, emphasizing the importance of stereochemistry in modern drug design. Researchers are particularly interested in optimizing the synthetic route to improve yield and purity while maintaining the compound's structural integrity.

The pharmaceutical industry's growing focus on small molecule drugs has increased interest in compounds like CAS 2034223-88-4. Its molecular weight and lipophilicity profile suggest favorable drug absorption characteristics, while the methoxy and pyrazine groups may contribute to enhanced target specificity. These features align with current trends in rational drug design, where researchers prioritize compounds with balanced physicochemical properties and biological activity.

Analytical characterization of 2-methoxy-N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]benzene-1-sulfonamide typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its structure and purity. The compound's stability under various conditions is an important consideration for formulation development, with particular attention to its solubility and thermal properties.

In the context of current research trends, CAS 2034223-88-4 represents an interesting case study in structure-activity relationship (SAR) investigations. Medicinal chemists are exploring modifications to its core structure to enhance potency while maintaining favorable ADME (Absorption, Distribution, Metabolism, and Excretion) properties. The compound's potential as a lead structure for further optimization makes it particularly valuable in early-stage drug discovery programs.

The scientific community's interest in sulfonamide derivatives continues to grow, driven by their diverse biological activities and therapeutic potential. 2-methoxy-N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]benzene-1-sulfonamide exemplifies this trend, offering researchers a valuable tool for exploring new therapeutic approaches. Its combination of aromatic systems and hydrogen-bonding motifs provides multiple opportunities for molecular interactions with biological targets.

From a commercial perspective, the availability of CAS 2034223-88-4 through specialized chemical suppliers has facilitated research efforts across academic and industrial laboratories. The compound's growing importance is reflected in the increasing number of scientific publications and patent applications referencing its structure and potential applications.

Looking ahead, further investigation of 2-methoxy-N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]benzene-1-sulfonamide may reveal additional therapeutic opportunities, particularly in areas where targeted molecular interventions are needed. The compound's unique structural features position it as a promising candidate for continued research in the evolving landscape of pharmaceutical development and medicinal chemistry.